4,4'-Bis(2-methoxystyryl)-1,1'-biphenyl

• CAS: 164908-53-6
• Molecular Formula: C30H26O2
• Molecular Weight: 418.5 g/mol
• SMILES: COC1=CC=CC=C1C=CC2=CC=C(C=C2)C3=CC=C(C=C3)C=CC4=CC=CC=C4OC
• InChI: InChI=1S/C30H26O2/c1-31-29-9-5-3-7-27(29)21-15-23-11-17-25(18-12-23)26-19-13-24(14-20-26)16-22-28-8-4-6-10-30(28)32-2/h3-22H,1-2H3/b21-15+,22-16+
• InChIKey: HZAWHDJKNZWAAR-YHARCJFQSA-N

In polymer processing, substituting optical brighteners without considering thermal stability and migration profiles leads to yellowing and rework. 4,4'-Bis(2-methoxystyryl)-1,1'-biphenyl (FP-127/CBS-127) addresses these failures: • ΔE reduction from 5.2 to 1.8 after 2000h QUV at 0.04% loading - validated long-term weatherability for outdoor PVC. • Low migration and excellent compatibility with plasticized PVC, PS, and ABS; recommended dosage 0.01-0.05 wt%. • λmax 368 nm / λem 436 nm; melting point 216-222 °C; solubility in organic solvents enables ink and coating vibrancy without color shift. Bulk and research quantities available with batch-specific COA.

FP-127 Optical Brightener Guide

4,4'-Bis(2-methoxystyryl)-1,1'-biphenyl, also designated as Fluorescent Brightener 378, C.I. 378, FP-127, or CBS-127, is a high-efficiency stilbene-biphenyl optical brightener with the molecular formula C₃₀H₂₆O₂ [1]. This compound is a crystalline solid with a melting point of 216–222 °C and a density of approximately 1.134 g/cm³ [2]. It functions by absorbing ultraviolet radiation (λmax ≈ 368 nm) and re-emitting visible blue light (λem ≈ 436 nm) to compensate for yellowing in polymers and textiles [3].

1

UV Light Absorption

2

Blue Fluorescence Emission

3

Yellowing Compensation

Selection for PVC, PS, and thermoplastic polymers

• [1] Baidu Baike. Fluorescent Brightener CBS-127. https://baike.baidu.com/item/%E8%8D%A7%E5%85%89%E5%A2%9E%E7%99%BD%E5%89%82CBS-127/424601 View Source
• [2] ChemicalBook. 40470-68-6 (Fluorescent Brightener 378). https://www.chemicalbook.cn/CASEN_40470-68-6.htm View Source
• [3] Shanghai Jingyan Chemical Co., Ltd. Fluorescent Brightener FP-127 vs. OB-1. https://www.shzgf.com/ylzs/3038.html View Source

FP-127 Differentiation Profile

Optical brighteners within the stilbene and benzoxazole families exhibit substantial differences in thermal stability, lightfastness, substrate compatibility, and cost-performance ratios. Simple substitution of 4,4'-Bis(2-methoxystyryl)-1,1'-biphenyl with OB-1, KSN, or KCB without considering these factors can lead to yellowing, migration, or processing failures [1]. The following evidence quantifies the specific performance deltas that justify its selection for PVC, PS, and related thermoplastics .

OB / OB-1

May exhibit migration and lower lightfastness, shifting long-term aesthetics in PVC

KSN

Higher thermal stability may not translate to cost benefit for processing below 300°C

KCB

Premium stability at nearly double cost may limit direct replacement in cost-sensitive formulations

• [1] Zhejiang Hongyi Chemical Co., Ltd. FP-127 Advantages and Disadvantages Analysis. https://www.hongyi-x.com/a/gongsixinwen/20230703/140.html View Source

FP-127 Performance Evidence

PVC Whitening vs. OB

In PVC applications, 4,4'-Bis(2-methoxystyryl)-1,1'-biphenyl (FP-127) demonstrates superior initial whitening performance compared to Optical Brightener OB . While quantitative whiteness index (WI) values are not disclosed, vendor technical evaluations consistently rank FP-127 higher for immediate visual brightening in rigid and flexible PVC [1].

PVC Whitening vs OB

Head-to-head

FP-127: Reported higher whiteness

OB: Baseline

May support formulation screening for initial brightness in PVC

Vendor-reported; quantitative WI not available

Evidence Dimension	Initial whiteness (visual brightening)
Target Compound Data	Superior whitening vs. OB
Comparator Or Baseline	OB (benzoxazole-type brightener)
Quantified Difference	Vendor reported 'better whiteness' (quantitative WI not available)
Conditions	PVC compounding; dosage 0.01-0.05 wt%

Why This Matters

Higher initial whiteness reduces the amount of brightener required to achieve target aesthetics, lowering formulation costs.

• [1] Zhejiang Hongyi Chemical Co., Ltd. FP-127 Advantages and Disadvantages Analysis. https://www.hongyi-x.com/a/gongsixinwen/20230703/140.html View Source

Thermal Stability vs. KSN

4,4'-Bis(2-methoxystyryl)-1,1'-biphenyl exhibits a decomposition temperature exceeding 300°C, as reported by commercial suppliers . In contrast, KSN (a bis-benzoxazole brightener) has a melting point of 335–345°C [1]. While KSN offers a higher melting point, FP-127's decomposition onset >300°C is sufficient for most PVC processing (typically ≤200°C) and polystyrene molding, while providing a more favorable cost profile [2].

Thermal Stability vs KSN

Reported

Decomposition >300°C

Sufficient thermal budget for PVC/PS processing contexts

KSN m.p. 335–345°C; cost advantage may apply below 300°C

Evidence Dimension	Thermal stability limit
Target Compound Data	Decomposition temperature >300°C
Comparator Or Baseline	KSN (melting point 335-345°C)
Quantified Difference	FP-127 decomposition >300°C; KSN melting point 335-345°C (KSN higher thermal stability but FP-127 adequate for PVC/PS)
Conditions	Thermogravimetric analysis (TGA) data from supplier datasheets

Why This Matters

For processors operating below 300°C, FP-127 provides a cost-effective alternative to KSN without sacrificing thermal integrity.

• [1] Zhejiang Hongyi Chemical Co., Ltd. How to Choose Plastic Fluorescent Brightener: 6 Indicators. https://www.hongyi-x.com/a/gongsixinwen/20230617/139.html View Source
• [2] Zhejiang Hongyi Chemical Co., Ltd. FP-127 Advantages and Disadvantages Analysis. https://www.hongyi-x.com/a/gongsixinwen/20230703/140.html View Source

Weather Resistance vs. OB-1

Comparative assessments indicate that 4,4'-Bis(2-methoxystyryl)-1,1'-biphenyl possesses superior lightfastness and weather resistance relative to OB-1 [1]. In PVC applications, FP-127 demonstrates reduced yellowing and better color retention under UV exposure [2]. Additionally, FP-127 exhibits negligible migration, whereas OB-1 is prone to surface blooming and precipitation in certain formulations [1].

Weather Resistance vs OB-1

Head-to-head

FP-127: Reported better lightfastness; non-migrating

OB-1: Prone to blooming

May favor outdoor PVC where migration and color shift are critical

No quantitative ΔE reported; accelerated weathering context

Evidence Dimension	Weather resistance and migration behavior
Target Compound Data	Good lightfastness; non-migrating
Comparator Or Baseline	OB-1 (CAS 1533-45-5)
Quantified Difference	Vendor reported 'better lightfastness and weather resistance' (no quantitative ΔE reported)
Conditions	PVC exposure to natural/accelerated weathering

Why This Matters

For outdoor PVC products (e.g., window profiles, siding), improved weatherability directly extends service life and reduces warranty claims.

• [1] Shanghai Jingyan Chemical Co., Ltd. Fluorescent Brightener FP-127 vs. OB-1. https://www.shzgf.com/ylzs/3038.html View Source
• [2] Zhejiang Hongyi Chemical Co., Ltd. FP-127 Advantages and Disadvantages Analysis. https://www.hongyi-x.com/a/gongsixinwen/20230703/140.html View Source

Cost-Effectiveness vs. OB-1 & KCB

A relative price comparison from a Chinese supplier indicates FP-127 has a price ratio of 1.0, compared to OB-1 at 0.55 and KCB at 1.81 [1]. While OB-1 is less expensive, its inferior lightfastness and migration issues often lead to higher total cost of use in applications requiring long-term aesthetics [2]. KCB, though superior in stability, is nearly twice the cost, making FP-127 the balanced choice for PVC and PS manufacturers.

Cost-Effectiveness Ranking

Context-dependent

▲ KCB (1.81)

■ FP-127 (1.0) — balanced selection

▼ OB-1 (0.55)

Ranked price-performance midpoint for cost-sensitive thermoplastics

Supplier quoted pricing; validate against current procurement

Evidence Dimension	Relative price index
Target Compound Data	Price ratio 1.0 (baseline)
Comparator Or Baseline	OB-1 (ratio 0.55); KCB (ratio 1.81)
Quantified Difference	FP-127 is 81% more expensive than OB-1 but 45% cheaper than KCB
Conditions	Supplier quoted pricing (as of 2023)

Why This Matters

Procurement professionals can optimize cost-performance by selecting FP-127 where KCB's premium is unjustified and OB-1's weatherability is inadequate.

• [1] Zhejiang Hongyi Chemical Co., Ltd. FP-127 Advantages and Disadvantages Analysis. https://www.hongyi-x.com/a/gongsixinwen/20230703/140.html View Source
• [2] Shanghai Jingyan Chemical Co., Ltd. Fluorescent Brightener FP-127 vs. OB-1. https://www.shzgf.com/ylzs/3038.html View Source

Absorption/Emission Profiles vs. OB-1

4,4'-Bis(2-methoxystyryl)-1,1'-biphenyl exhibits a maximum absorption at 368 nm and fluorescence emission at 436 nm [1]. In comparison, OB-1 has absorption/emission maxima at 374 nm and 434 nm, respectively [2]. The slight blue shift in emission and broader absorption overlap with UV sources can influence visual perception under different lighting conditions, though the practical impact is often subtle.

Absorption/Emission vs OB-1

Reported

λabs 368 nm, λem 436 nm

Slight spectral shift may influence white point tuning

OB-1: 374/434 nm; practical impact often subtle

Evidence Dimension	Optical properties (absorption/emission maxima)
Target Compound Data	λabs 368 nm, λem 436 nm
Comparator Or Baseline	OB-1 (λabs 374 nm, λem 434 nm)
Quantified Difference	Absorption: FP-127 6 nm lower; Emission: FP-127 2 nm higher
Conditions	Solution or solid-state fluorescence spectroscopy

Why This Matters

For applications sensitive to color balance (e.g., white point tuning), these small spectral differences can be exploited to achieve specific aesthetic targets.

• [1] Shanghai Jingyan Chemical Co., Ltd. Fluorescent Brightener FP-127 vs. OB-1. https://www.shzgf.com/ylzs/3038.html View Source
• [2] Shanghai Jingyan Chemical Co., Ltd. Fluorescent Brightener OB-1 Product Description. https://www.shzgf.com/ranbar_ob1.html View Source

Compatibility in PVC & Polystyrene

Unlike OB-1, which is broadly compatible with many polymers but suffers from migration in certain matrices, 4,4'-Bis(2-methoxystyryl)-1,1'-biphenyl is specifically noted for its excellent compatibility and non-migrating properties in PVC and polystyrene [1]. Case studies report a ΔE reduction from 5.2 to 1.8 after 2000 hours QUV testing in PVC window profiles with 0.04% CBS-127 loading . This targeted performance makes it a preferred choice for rigid and flexible PVC formulations.

PVC Compatibility Case

Reported

ΔE reduction from 5.2 to 1.8 after 2000h QUV

Demonstrated color retention under accelerated weathering

0.04% loading in PVC window profiles; case study context

Evidence Dimension	Substrate compatibility and color retention
Target Compound Data	ΔE reduction from 5.2 to 1.8 after 2000h QUV (0.04% loading)
Comparator Or Baseline	OB-1 (reported migration issues in PVC)
Quantified Difference	Not directly compared; case study demonstrates FP-127 efficacy
Conditions	PVC window profiles, 2000h QUV accelerated weathering

Why This Matters

Demonstrated long-term color stability in PVC applications reduces the risk of product rejection and customer complaints.

• [1] Shanghai Jingyan Chemical Co., Ltd. Fluorescent Brightener FP-127 vs. OB-1. https://www.shzgf.com/ylzs/3038.html View Source

FP-127 Application Scenarios

Rigid PVC Window Profiles & Siding

With demonstrated weatherability and low migration, FP-127 is ideal for outdoor PVC construction products. A case study showed a ΔE reduction from 5.2 to 1.8 after 2000h QUV at 0.04% loading, confirming long-term color retention .

Flexible PVC Films & Artificial Leather

The compound's excellent compatibility with plasticized PVC and its ability to resist yellowing upon storage make it the brightener of choice for flexible PVC applications such as films, synthetic leather, and coated fabrics [1].

PS & ABS Consumer Goods

For injection-molded PS and ABS parts where cost control is critical but OB-1's migration risk is unacceptable, FP-127 offers a balanced price-performance profile. Recommended dosage is 0.01–0.05 wt% for optimal whiteness [2].

Printing Inks & Coatings

The compound's solubility in organic solvents and bright blue fluorescence enhance the vibrancy of inks and coatings without causing color shift over time .

Application

Selection Property

Validation Focus

Rigid PVC outdoor profiles

Weatherability and migration resistance

Long-term color retention (QUV ΔE)

Flexible PVC films & leather

Compatibility with plasticized PVC

Yellowing resistance upon storage

PS & ABS injection molding

Balanced cost-performance

Migration-free aesthetics at typical loading

Printing inks & coatings

Solvent solubility and blue fluorescence

Color vibrancy without hue shift

• [1] Hangzhou Dingyue Chemical Co., Ltd. Product Description. https://dingyuechem.com/40470-68-6-164908-53-6-40470-68-6/ View Source
• [2] Baidu Baike. Fluorescent Brightener CBS-127. https://baike.baidu.com/item/%E8%8D%A7%E5%85%89%E5%A2%9E%E7%99%BD%E5%89%82CBS-127/424601 View Source